Cas no 2227762-12-9 ((1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227762-12-9
• MF: C₈H₁₁F₃N₂O₂S
• MW: 256.245351076126
• CID: 6455798
• PubChem ID: 165639006
• Update Time: 2025-07-14

(1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol
• EN300-1974967
• 2227762-12-9
• (1S)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C8H11F3N2O2S/c1-13(2)7-12-6(15-3)4(16-7)5(14)8(9,10)11/h5,14H,1-3H3/t5-/m1/s1
• InChI Key： FKUOIDZCNDQIHT-RXMQYKEDSA-N
• SMILES： S1C(=NC(=C1[C@H](C(F)(F)F)O)OC)N(C)C

Computed Properties

• Exact Mass: 256.04933326g/mol
• Monoisotopic Mass: 256.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol (CAS No. 2227762-12-9)

Compound with the chemical name (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol (CAS No. 2227762-12-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chiral center, trifluoromethyl group, and the presence of both thiazole and amine functionalities, make it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of this compound have been meticulously designed to ensure high purity and yield, which are critical factors for its subsequent application in biological assays and preclinical studies. The use of advanced synthetic methodologies has allowed researchers to access this complex molecular structure with precision, enabling a deeper understanding of its chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways implicated in various diseases. The thiazole core is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a methoxy group at the 4-position of the thiazole ring enhances the molecule's lipophilicity and metabolic stability, making it more suitable for oral administration.

The presence of a trifluoromethyl group at the 2-position of the ethyl side chain introduces additional electronic effects that can modulate the bioactivity of the molecule. Trifluoromethyl groups are frequently employed in drug design due to their ability to improve binding affinity to biological targets and enhance metabolic stability. Furthermore, the chiral center at the 1-position allows for the exploration of stereoisomers, which can exhibit different pharmacological profiles.

The amine functionality at the 2-position serves as a potential site for further derivatization, enabling the creation of more complex molecular architectures with tailored biological properties. This flexibility makes (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol a versatile scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to improved solubility, reduced metabolic clearance, and enhanced binding interactions with biological targets. The trifluoromethyl group in this compound is expected to contribute to these beneficial effects, making it an attractive candidate for further exploration.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme inhibition and receptor binding mechanisms. By investigating the interactions between this compound and various biological targets, researchers can gain insights into potential drug mechanisms and identify new therapeutic opportunities.

The synthesis of (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol involves multiple steps that require careful optimization to ensure high yields and purity. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound at each stage of synthesis. These methods provide detailed information about the molecular structure and chemical environment of the compound.

In conclusion, (1S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms，this compound is poised to play an important role in advancing our understanding of disease biology and developing novel therapeutic strategies.